Cas no 2228210-23-7 (3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228210-23-7
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5952754
• PubChem ID: 165649566
• Update Time: 2025-05-24

3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1801591
• [3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2228210-23-7

• Inchi： 1S/C13H18FNO/c1-13(2)10(7-15)12(13)9-5-4-8(14)6-11(9)16-3/h4-6,10,12H,7,15H2,1-3H3
• InChI Key： VEGFYVKSDUZSMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228210-23-7 and Product Name: 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

The compound with the CAS number 2228210-23-7 and the product name 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a fluoro-substituent at the para position of the aromatic ring and a methoxy-substituent at the ortho position introduces specific electronic and steric properties that are critical for its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro-substituent not only enhances metabolic stability but also modulates the binding affinity of the molecule to its target receptors. In particular, studies have shown that fluorine atoms can increase the lipophilicity of a molecule, which is often a key factor in achieving optimal pharmacokinetic properties. The 4-fluoro-2-methoxyphenyl moiety in this compound is an excellent example of how strategic substitution can lead to improved drug-like characteristics.

The 2,2-dimethylcyclopropylmethanamine group in the molecular structure contributes to the overall rigidity and stability of the compound. This structural motif is known for its ability to provide a stable scaffold that can effectively engage with biological targets. The dimethyl substitution on the cyclopropyl ring further enhances the steric bulk, which can be crucial for optimizing binding interactions. Such structural features are often explored in the development of novel therapeutic agents, particularly in areas where precise molecular recognition is required.

Current research in pharmacology has demonstrated that compounds containing both fluoro and methoxy substituents on aromatic rings exhibit promising biological activities. These substituents are known to influence electronic distributions, which can alter receptor binding profiles. For instance, studies have shown that fluoro-substituted phenols can exhibit potent anti-inflammatory and analgesic properties. The combination of these functional groups in 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine suggests potential therapeutic applications in similar domains.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and intermediates. The introduction of both fluorine and methoxy groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies are critical for producing pharmaceutical intermediates that meet stringent quality standards.

In vitro studies have begun to explore the biological profile of 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, revealing intriguing interactions with various targets. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The unique structural features make it a valuable candidate for further investigation into potential therapeutic uses. Additionally, its stability under various conditions makes it suitable for formulation into drug candidates.

The development of novel pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. The case of 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies this principle by demonstrating how strategic functionalization can yield compounds with desirable properties. As research continues, it is expected that more derivatives will be synthesized and tested for their pharmacological potential. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.

The implications of this research extend beyond academic curiosity; they hold significant promise for improving human health through innovative drug development. By leveraging advances in synthetic chemistry and molecular design, compounds like 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine offer new avenues for therapeutic intervention. As our understanding of biological systems grows, so too does our ability to design molecules that precisely target disease mechanisms.

In conclusion, the compound with CAS number 2228210-23-7 and product name 3-(4-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of substituents and its promising biological profile make it a subject of intense interest among researchers. As further studies are conducted, it is anticipated that this compound will contribute significantly to the development of new treatments for various diseases.